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Compound of Interest

Compound Name: Triethylphenylammonium iodide

Cat. No.: B090992 Get Quote

An In-depth Technical Guide on the Synthesis of Triethylphenylammonium Iodide

This guide provides a comprehensive overview of the synthesis of triethylphenylammonium
iodide, a quaternary ammonium salt. The document details the synthetic pathway, a detailed

experimental protocol, and the physicochemical properties of the target compound, tailored for

researchers, scientists, and professionals in drug development.

Introduction
Triethylphenylammonium iodide is a quaternary ammonium compound with the chemical

formula C₁₂H₂₀IN. Its structure consists of a positively charged nitrogen atom bonded to three

ethyl groups and one phenyl group, with iodide as the counter-ion. Quaternary ammonium salts

are a class of compounds with diverse applications, including as phase-transfer catalysts,

electrolytes, and biologically active molecules. The synthesis of triethylphenylammonium
iodide is typically achieved through the quaternization of N,N-diethylaniline with ethyl iodide.

Synthetic Pathway
The synthesis of triethylphenylammonium iodide is a straightforward Sₙ2 reaction involving

the nucleophilic substitution of iodide from ethyl iodide by the tertiary amine, N,N-diethylaniline.

The lone pair of electrons on the nitrogen atom of N,N-diethylaniline attacks the electrophilic

ethyl group of ethyl iodide, leading to the formation of a new carbon-nitrogen bond and the

displacement of the iodide ion. The resulting product is a quaternary ammonium salt.
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Reactants

ProductN,N-Diethylaniline

Triethylphenylammonium Iodide

+

Ethyl Iodide
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Caption: Reaction scheme for the synthesis of triethylphenylammonium iodide.

Experimental Protocol
This protocol is adapted from general procedures for the quaternization of tertiary amines.

Materials:

N,N-Diethylaniline (C₁₀H₁₅N)

Ethyl iodide (C₂H₅I)

Anhydrous diethyl ether

Acetone

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Heating mantle or oil bath
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Büchner funnel and filter flask

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add N,N-

diethylaniline (1 equivalent).

Dissolve the N,N-diethylaniline in a suitable solvent such as acetone.

Add an excess of ethyl iodide (1.5-2.0 equivalents) to the solution.

The reaction mixture is stirred at room temperature for 24-48 hours. The progress of the

reaction can be monitored by the formation of a precipitate. Gentle heating may be applied to

increase the reaction rate if necessary.

Upon completion of the reaction, the precipitate is collected by vacuum filtration using a

Büchner funnel.

The collected solid is washed with cold anhydrous diethyl ether to remove any unreacted

starting materials and impurities.

The purified product is dried under vacuum to yield triethylphenylammonium iodide as a

solid.

Data Presentation
The following table summarizes the key quantitative data for the reactants and the product.
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Compoun
d

Formula
Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/mL)

CAS
Number

N,N-

Diethylanili

ne

C₁₀H₁₅N 149.23 -38 217 0.938 91-66-7

Ethyl

Iodide
C₂H₅I 155.97 -111 72.4 1.95 75-03-6

Triethylphe

nylammoni

um Iodide

C₁₂H₂₀IN 305.20 127-133 N/A N/A 1010-19-1

Characterization
The structure and purity of the synthesized triethylphenylammonium iodide can be

confirmed by various analytical techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the presence of the phenyl and ethyl groups and the successful formation of

the quaternary ammonium salt.

Infrared (IR) Spectroscopy: IR spectroscopy can identify the characteristic vibrational

frequencies of the functional groups present in the molecule.

Melting Point Analysis: The melting point of the synthesized compound can be compared to

the literature value to assess its purity.[1]

Elemental Analysis: Combustion analysis can be performed to determine the elemental

composition (C, H, N, I) of the product and compare it with the calculated values.

Safety Precautions
N,N-diethylaniline is toxic and should be handled in a well-ventilated fume hood.[2]

Ethyl iodide is a lachrymator and should also be handled with care in a fume hood.
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Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, at all times.

Diethyl ether is highly flammable; ensure there are no ignition sources nearby during its use.

1. Reactant Preparation
(N,N-Diethylaniline & Ethyl Iodide)

2. Reaction Setup
(Round-bottom flask, stirrer, condenser)

3. Quaternization Reaction
(Stirring at room temperature)

4. Product Isolation
(Vacuum filtration)

5. Purification
(Washing with diethyl ether)

6. Drying
(Under vacuum)

7. Characterization
(NMR, IR, Melting Point)

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of triethylphenylammonium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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